Cas no 1806180-99-3 (Methyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Methyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806180-99-3
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 4909964
• Update Time: 2025-06-15

Methyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C9H6F3N3O3/c1-17-8(16)5-2-4(3-13)15-7(14)6(5)18-9(10,11)12/h2H,1H3,(H2,14,15)
• InChI Key： WOWAOITVVRQNBL-UHFFFAOYSA-N
• SMILES： FC(OC1C(N)=NC(C#N)=CC=1C(=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 1.6
• Topological Polar Surface Area: 98.2

Additional information on Methyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate

Methyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806180-99-3): A Comprehensive Overview

Methyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1806180-99-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, a cyano group, and a trifluoromethoxy group, makes it a versatile building block for synthetic chemistry.

The molecular structure of Methyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate is pivotal in understanding its chemical properties and potential biological activities. The pyridine core, flanked by these diverse substituents, endows the compound with unique reactivity and binding capabilities. This has led to its exploration in the design of inhibitors targeting various enzymes and receptors involved in critical biological pathways.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors for therapeutic purposes. Methyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate has emerged as a key intermediate in the synthesis of such inhibitors. Its ability to interact with specific targets makes it a valuable candidate for drug discovery programs aimed at treating conditions ranging from infectious diseases to chronic disorders.

The synthetic pathways for this compound have been optimized to ensure high yield and purity, which are crucial for pharmaceutical applications. Advanced synthetic techniques, including multi-step organic reactions and purification methods, have been employed to produce Methyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate with the necessary precision. These efforts have contributed to its growing utility in both academic research and industrial drug development.

One of the most compelling aspects of Methyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate is its potential as a scaffold for drug design. The combination of an amino group, a cyano group, and a trifluoromethoxy group provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific biological targets. This flexibility has been exploited in the development of novel compounds with enhanced efficacy and reduced side effects.

Recent studies have highlighted the role of trifluoromethoxy-substituted pyridines in medicinal chemistry. The electron-withdrawing nature of the trifluoromethoxy group can significantly influence the electronic properties of the molecule, thereby affecting its binding affinity and metabolic stability. These attributes make Methyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate an attractive candidate for further investigation.

The biological activity of this compound has been explored through various in vitro and in vivo studies. Initial findings suggest that it exhibits promising interactions with enzymes and receptors relevant to several therapeutic areas. For instance, its ability to modulate the activity of certain kinases has been observed in preliminary experiments, indicating potential applications in oncology research.

The development of new pharmaceuticals relies heavily on the availability of high-quality intermediates like Methyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate. Its synthesis and characterization have been documented in several scientific publications, underscoring its importance in modern drug discovery. Researchers continue to explore new synthetic routes and applications for this compound, ensuring its continued relevance in the pharmaceutical industry.

The future prospects of Methyl 2-amino-6-cyano-3-(trifluoromethoxy)pyridine-4-carboxylate are vast. As our understanding of biological pathways grows, so does the demand for specialized compounds like this one. Its unique structural features make it well-suited for addressing complex biological challenges, making it a cornerstone in the quest for novel therapeutics.